Benzoic acid, 2-(acetylamino)-5-bromo-3-methyl-, methyl ester
Overview
Description
Benzoic acid, 2-(acetylamino)-5-bromo-3-methyl-, methyl ester, also known as BAMM, is a chemical compound that has been widely used in scientific research. BAMM is a white crystalline powder that is soluble in most organic solvents. It has been used in various applications, including as a starting material for the synthesis of other compounds, as a reagent in chemical reactions, and as a probe in biological studies.
Mechanism of Action
The mechanism of action of Benzoic acid, 2-(acetylamino)-5-bromo-3-methyl-, methyl ester is not fully understood. However, it is known to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase. This compound has also been shown to have antifungal and antibacterial properties.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria and fungi, including Candida albicans and Aspergillus niger. This compound has also been shown to have antioxidant properties, which may be beneficial in preventing oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
Benzoic acid, 2-(acetylamino)-5-bromo-3-methyl-, methyl ester has several advantages and limitations for use in lab experiments. One advantage is its high purity and stability, which makes it suitable for use in sensitive experiments. However, this compound is also toxic and requires careful handling and appropriate safety measures. Additionally, this compound is relatively expensive, which may limit its use in certain experiments.
Future Directions
There are several future directions for the use of Benzoic acid, 2-(acetylamino)-5-bromo-3-methyl-, methyl ester in scientific research. One potential direction is the investigation of its potential as a therapeutic agent for the treatment of oxidative stress-related diseases. Another direction is the development of new synthetic methods for the preparation of this compound and related compounds. Additionally, this compound may be used as a probe in further studies of enzyme and receptor binding sites.
Scientific Research Applications
Benzoic acid, 2-(acetylamino)-5-bromo-3-methyl-, methyl ester has been used in various scientific research applications. It has been used as a starting material for the synthesis of other compounds, such as benzoxazoles and benzothiazoles. This compound has also been used as a reagent in chemical reactions, such as the preparation of esters and amides. In biological studies, this compound has been used as a probe to investigate the binding sites of enzymes and receptors.
properties
IUPAC Name |
methyl 2-acetamido-5-bromo-3-methylbenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrNO3/c1-6-4-8(12)5-9(11(15)16-3)10(6)13-7(2)14/h4-5H,1-3H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DXUGSIFCUHRSPG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1NC(=O)C)C(=O)OC)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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